Cas no 214980-03-7 (Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester)

• Product name: Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester
• CAS No: 214980-03-7
• MF: C₁₆H₁₇NO₃
• MW: 271.311
• CID: 3909943
• PubChem ID: 54288704

Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester
• Carbamic acid, N-[4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester
• Benzyl (4-(2-hydroxyethyl)phenyl)carbamate
• CS-0348236
• benzyl N-[4-(2-hydroxyethyl)phenyl]carbamate
• SCHEMBL3968088
• 4-benzyloxycarbonylaminophenethyl alcohol
• 214980-03-7
• EN300-7003200
• RVZIFYFYOOSCOE-UHFFFAOYSA-N
• AKOS010473092

• Inchi： InChI=1S/C16H17NO3/c18-11-10-13-6-8-15(9-7-13)17-16(19)20-12-14-4-2-1-3-5-14/h1-9,18H,10-12H2,(H,17,19)
• InChI Key： RVZIFYFYOOSCOE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 271.12084340Da
• Monoisotopic Mass: 271.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 2.6

Additional information on Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester

Comprehensive Guide to Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester (CAS No. 214980-03-7)

Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester (CAS No. 214980-03-7) is a specialized organic compound with growing interest in pharmaceutical and biochemical research. This compound belongs to the class of carbamate esters, known for their versatility in drug design and material science. With the increasing demand for novel bioactive molecules, researchers are exploring its potential as a building block for drug intermediates and functional materials.

The molecular structure of Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester features both hydroxyethyl and phenylmethyl functional groups, which contribute to its unique physicochemical properties. Recent studies highlight its solubility profile in organic solvents, making it valuable for formulation development. The compound's stability under various pH conditions has become a trending topic in pharmaceutical forums, particularly for controlled-release applications.

In the context of green chemistry advancements, CAS 214980-03-7 has been investigated for its potential in sustainable synthesis routes. Researchers are optimizing its production using catalysis and flow chemistry techniques - two hot topics in modern chemical manufacturing. The compound's benzyl-protected carbamate moiety shows promise in peptide coupling reactions, addressing current challenges in bioconjugation technologies.

The analytical characterization of Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched terms in scientific databases. Quality control protocols emphasize the importance of chromatographic purity assessment, especially for pharmaceutical-grade material. Recent publications discuss innovative purification methods that enhance yield while maintaining strict impurity profiles.

From a commercial perspective, the global market for carbamate derivatives like 214980-03-7 is expanding due to their applications in specialty chemicals. Suppliers are responding to growing inquiries about custom synthesis and bulk quantities, reflecting industry demand. Regulatory compliance remains a key consideration, with proper documentation of safety data sheets and technical specifications being essential for international trade.

Emerging research directions for Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester include its potential in polymer modification and surface coating technologies. Material scientists are investigating its use as a crosslinking agent or functional additive, capitalizing on the compound's dual reactivity. These applications align with current industry trends toward high-performance specialty materials.

For laboratory handling, standard protocols recommend storing CAS 214980-03-7 under inert atmosphere conditions to preserve stability. The compound's thermal behavior has been characterized through differential scanning calorimetry studies, data frequently requested by process chemists. Proper waste disposal procedures should follow institutional guidelines for organic compounds, a topic receiving increased attention in research sustainability initiatives.

The intellectual property landscape surrounding Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester includes several patents covering synthetic methods and specific applications. Companies are actively filing composition-of-matter claims, particularly in pharmaceutical contexts. This legal aspect is crucial for businesses navigating generic drug development timelines and exclusivity periods.

Academic interest in 214980-03-7 continues to grow, with research groups publishing on its structure-activity relationships in various biological systems. The compound's metabolic stability and cell permeability characteristics make it a valuable probe molecule in medicinal chemistry programs. These properties are frequently discussed in drug discovery conferences and publications.

Future prospects for Carbamic acid, [4-(2-hydroxyethyl)phenyl]-, phenylmethyl ester include potential applications in targeted drug delivery systems and biocompatible materials. The compound's modular structure allows for diverse chemical modifications, enabling researchers to tune its properties for specific applications. This adaptability positions it well for emerging technologies in precision medicine and advanced materials science.